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Compound of Interest

Compound Name: Cyanox CY 1790

Cat. No.: B1669380

Cyanox CY 1790 Technical Support Center

Welcome to the technical support center for Cyanox CY 1790. This resource is designed for
researchers, scientists, and drug development professionals to ensure the long-term stability
and effective use of Cyanox CY 1790 stock solutions in your experiments. Here you will find
frequently asked questions, troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended method for preparing Cyanox CY 1790 stock solutions?

Al: To prepare a stock solution, we recommend dissolving Cyanox CY 1790 powder in newly
opened, anhydrous DMSO to the desired concentration.[1] For example, to prepare a 10 mM
stock solution, you would dissolve 6.999 mg of Cyanox CY 1790 (assuming a molecular weight
of 699.92 g/mol ) in 1 mL of DMSO.[1] It is crucial to use high-quality, dry DMSO as the
compound's solubility can be significantly impacted by moisture.[1]

Q2: What are the recommended storage conditions for Cyanox CY 1790 powder and stock
solutions?

A2: Proper storage is critical to maintain the integrity of Cyanox CY 1790. For the solid powder,
long-term storage at -20°C can preserve it for up to 3 years, while storage at 4°C is suitable for
up to 2 years.[1] Once in solution, it is recommended to store aliquots at -80°C for up to 6
months or at -20°C for up to 1 month to minimize degradation.[1][2]
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Q3: How many times can | freeze and thaw my Cyanox CY 1790 stock solution?

A3: It is strongly recommended to aliquot your stock solution into single-use volumes to avoid
repeated freeze-thaw cycles.[1][2] While specific data on the number of freeze-thaw cycles
Cyanox CY 1790 can withstand is not available, it is a general best practice for sensitive
compounds to minimize these cycles to prevent degradation.

Q4: In which solvents is Cyanox CY 1790 soluble?

A4: Cyanox CY 1790 is highly soluble in DMSO (= 100 mg/mL).[1] It has slight solubility in
acetonitrile and methanol. It is practically insoluble in water.

Q5: What is the primary mechanism of action for Cyanox CY 17907

A5: Cyanox CY 1790 is a potent antioxidant that functions as a free radical scavenger.[3] Its
chemical structure allows it to neutralize reactive oxygen species, thereby protecting materials
and molecules from oxidative damage. This property is utilized in various industrial
applications, such as preventing the degradation of polymers.[3][4] In a research context, it can
be used to study the effects of oxidative stress.

Data Presentation

Table 1: Recommended Storage Conditions for Cyanox CY 1790

Form Storage Temperature Recommended Duration
Solid (Powder) -20°C Up to 3 years[1]

4°C Up to 2 years[1]

Stock Solution (in DMSO) -80°C Up to 6 months[1][2]

-20°C Up to 1 month[1][2]

Experimental Protocols

Protocol 1: Preparation of Cyanox CY 1790 Stock Solution
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This protocol provides a detailed methodology for the preparation of a 10 mM stock solution of
Cyanox CY 1790 in DMSO.

Materials:

Cyanox CY 1790 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate the Cyanox CY 1790 powder to room temperature before opening the container
to prevent moisture condensation.

o Weigh out the required amount of Cyanox CY 1790 powder using a calibrated analytical
balance. For a 10 mM solution, this would be approximately 6.999 mg per 1 mL of DMSO.

o Transfer the powder to a sterile amber vial.
e Add the appropriate volume of anhydrous DMSO.

» Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., to 37°C)
may be applied to aid dissolution, but prolonged heating should be avoided.

e Once fully dissolved, aliquot the stock solution into single-use amber microcentrifuge tubes.

o Store the aliquots at the recommended temperature (-20°C for short-term or -80°C for long-
term storage).

Mandatory Visualizations
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Experimental Workflow for Cyanox CY 1790 Stock Solution
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Caption: Workflow for preparing and storing Cyanox CY 1790 stock solutions.
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Troubleshooting Guide

Troubleshooting Common Issues with Cyanox CY 1790 Solutions

Observed Issue

Precipitation in Solution Loss of Activity

Solution Calor Change

Possible Causes: Possible Causes: Possible Causes:
- Low-quality or wet DMSO | - Improper storage

- Exceeded solubility limit . Omdanon/Dggrgdauon - Repeated freeze-thaw cycles
- Contamination

- Stored at too high a temperature - Solution is past its expiry
y \ L
Solutions: Solutions: Solutions:
- Use fresh, anhydrous DMSO - Discard solution - Prepare fresh stock solution
- Gently warm and vortex - Prepare fresh stock solution - Aliquot to avoid freeze-thaw
- Ensure proper storage temperature - Use proper sterile techniques - Adhere to recommended storage times

Click to download full resolution via product page

Caption: A logical guide to troubleshooting common issues with Cyanox CY 1790.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Long-term stability of Cyanox CY 1790 stock solutions
for research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669380#long-term-stability-of-cyanox-cy-1790-
stock-solutions-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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